Cas no 51804-70-7 (16-Oxo-(卤)-Hasubanonine)
16-Oxo-(卤)-Hasubanonine structure
Product Name:16-Oxo-(卤)-Hasubanonine
CAS No:51804-70-7
MF:C21H25NO6
MW:387.42630648613
CID:2077768
Update Time:2025-04-21
16-Oxo-(卤)-Hasubanonine Chemical and Physical Properties
Names and Identifiers
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- 16-Oxo-(卤)-Hasubanonine
- 16-Oxohasubanonin
- 16-Oxo-hasubanonin
- 16-Oxohasubanonine
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- Inchi： 1S/C21H25NO6/c1-22-9-8-20-10-14(24)17(26-3)19(28-5)21(20,22)11-13(23)12-6-7-15(25-2)18(27-4)16(12)20/h6-7H,8-11H2,1-5H3
- InChI Key： JQNVMYVSSDBFMM-UHFFFAOYSA-N
- SMILES： COC1C(=O)CC23C(N(C)CC2)(CC(C2C3=C(OC)C(OC)=CC=2)=O)C=1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- XLogP3: -0.0859999999999999
16-Oxo-(卤)-Hasubanonine Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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